Cas no 1784219-75-5 (5-cyclobutyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 5-cyclobutyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid
• CAS No: 1784219-75-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD30499115
• CID: 5171979
• PubChem ID: 83484235
• Update Time: 2025-08-04

5-cyclobutyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 5-cyclobutyl-1,2-dimethyl-
• 5-cyclobutyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid
• 5-cyclobutyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid

• MDL： MFCD30499115
• Inchi： 1S/C11H15NO2/c1-7-9(11(13)14)6-10(12(7)2)8-4-3-5-8/h6,8H,3-5H2,1-2H3,(H,13,14)
• InChI Key： FXCXAILVUFCVJZ-UHFFFAOYSA-N
• SMILES： N1(C)C(C2CCC2)=CC(C(O)=O)=C1C

Additional information on 5-cyclobutyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid

Introduction to 5-cyclobutyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid (CAS No. 1784219-75-5)

5-cyclobutyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1784219-75-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a cyclobutyl substituent and a carboxylic acid functional group, has garnered attention due to its structural uniqueness and potential biological activities. The compound belongs to the pyrrole derivatives, a class of molecules known for their diverse pharmacological properties and applications in drug development.

The structural framework of 5-cyclobutyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid consists of a pyrrole core substituted with a cyclobutyl group at the 5-position and two methyl groups at the 1 and 2 positions. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for further chemical modifications and biological evaluations. The presence of the carboxylic acid moiety at the 3-position further enhances its reactivity, allowing for various derivatization strategies that can tailor its pharmacological profile.

In recent years, there has been growing interest in pyrrole derivatives as potential therapeutic agents. Pyrroles are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural features of 5-cyclobutyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid make it an intriguing candidate for further investigation in these areas. Specifically, the cyclobutyl group can influence the molecule's solubility and metabolic stability, while the carboxylic acid group provides a site for hydrogen bonding interactions with biological targets.

One of the most compelling aspects of 5-cyclobutyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid is its potential as a building block for more complex drug candidates. Researchers have been exploring its utility in designing molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, modifications at the cyclobutyl or methyl positions could lead to derivatives with improved pharmacokinetic properties or altered receptor interactions. Such structural diversification is crucial in the drug discovery process, as it allows for the optimization of lead compounds into viable therapeutic agents.

The compound's relevance is further underscored by its presence in several ongoing research projects aimed at developing novel treatments for various diseases. In particular, studies have been conducted to evaluate its potential as an inhibitor of enzymes involved in cancer progression. The pyrrole core and its substituents are believed to interact with key amino acid residues in these enzymes, thereby disrupting their function. Preliminary findings suggest that 5-cyclobutyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid may exhibit inhibitory activity against certain proteases and kinases, making it a promising candidate for further preclinical development.

Another area of interest is the compound's role in antimicrobial research. With increasing concerns about antibiotic resistance, there is a urgent need for new antimicrobial agents. Pyrrole derivatives have shown promise in this context due to their ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways. The structural features of 5-cyclobutyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid could contribute to its efficacy against Gram-positive and Gram-negative bacteria by targeting specific bacterial enzymes or structural components.

The synthesis of 5-cyclobutyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid presents an interesting challenge from a chemical perspective. The introduction of the cyclobutyl group onto the pyrrole ring requires precise control over reaction conditions to ensure high yield and purity. Various synthetic routes have been explored, including cyclization reactions followed by functional group transformations. Advances in catalytic methods have also enabled more efficient and sustainable synthesis strategies for this compound.

In conclusion,5-cyclobutyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid (CAS No. 1784219-75-5) represents a significant compound with diverse potential applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents with improved biological activities. Ongoing studies continue to explore its pharmacological properties and synthetic feasibility, positioning it as a valuable asset in the quest for new treatments across multiple therapeutic areas.